Cas no 1805167-07-0 (2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine)

2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine
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- Inchi: 1S/C6H4BrF3N2/c7-2-1-3(8)12-6(11)4(2)5(9)10/h1,5H,(H2,11,12)
- InChI Key: JALURQCUAILKEK-UHFFFAOYSA-N
- SMILES: BrC1C=C(N=C(C=1C(F)F)N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- Topological Polar Surface Area: 38.9
- XLogP3: 2.2
2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029071128-1g |
2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine |
1805167-07-0 | 97% | 1g |
$1,490.00 | 2022-04-01 |
2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine Related Literature
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
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Eun Ji Park,Jong Ki Sim,Myung-Geun Jeong,Hyun Ook Seo,Young Dok Kim RSC Adv., 2013,3, 12571-12576
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5. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
Additional information on 2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine
Recent Advances in the Study of 2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine (CAS: 1805167-07-0)
2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine (CAS: 1805167-07-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated and difluoromethylated structure, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents and functional materials.
The synthesis of 2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) described a novel catalytic method for its preparation, utilizing palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group efficiently. This method not only enhances the scalability of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The improved synthetic routes have facilitated further exploration of the compound's applications in medicinal chemistry.
In the context of drug discovery, 2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine has been investigated as a key intermediate for the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the compound's utility in constructing potent and selective kinase inhibitors, with demonstrated efficacy in preclinical models of non-small cell lung cancer (NSCLC). The incorporation of the difluoromethyl group was found to enhance the metabolic stability and bioavailability of the resulting inhibitors.
Beyond its pharmaceutical applications, this compound has also been explored in agrochemical research. The presence of fluorine atoms and the difluoromethyl group imparts unique physicochemical properties, such as increased lipophilicity and resistance to metabolic degradation. A 2023 study in Pest Management Science reported the development of new herbicides and fungicides derived from 2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine, showing improved activity against resistant strains of plant pathogens. These findings underscore the compound's versatility and potential for addressing challenges in sustainable agriculture.
In conclusion, 2-Amino-4-bromo-3-(difluoromethyl)-6-fluoropyridine (CAS: 1805167-07-0) represents a valuable scaffold in chemical biology and pharmaceutical research. Recent advancements in its synthesis and applications have expanded its utility in drug discovery, agrochemical development, and beyond. Ongoing research is expected to uncover further opportunities for this compound, particularly in the design of next-generation therapeutics and functional materials. As the field progresses, continued collaboration between chemists, biologists, and pharmacologists will be essential to fully realize its potential.
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